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Compound of Interest

Compound Name: 4-(Phenylazo)-1-naphthol

Cat. No.: B1615267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Phenylazo)-1-naphthol (CAS

No. 3651-02-3), a synthetic azo dye. It details its chemical and physical properties, provides an

experimental protocol for its synthesis, discusses its applications, and outlines safety and

toxicological information.

Core Properties and Identification
4-(Phenylazo)-1-naphthol is an organic compound characterized by a phenylazo group

attached to a naphthol skeleton. Its identity and fundamental properties are summarized below.
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Identifier Value Reference

CAS Number 3651-02-3 [1][2][3][4]

Molecular Formula C₁₆H₁₂N₂O [1][2][3][5]

Molecular Weight 248.28 g/mol [1][2][4]

IUPAC Name
4-(phenyldiazenyl)naphthalen-

1-ol
[5]

Synonyms

1-Naphthalenol, 4-

(phenylazo)-, C.I. Solvent

Brown 4, 1-(Phenylazo)-4-

naphthol

[2][4][5]

Physicochemical Data
The compound presents as an orange-yellow to dark red-brown crystalline powder.[1][4][6] It is

stable under acidic and neutral conditions but is susceptible to decomposition under alkaline

conditions.[6]

Property Value Reference

Appearance

Orange-yellow crystalline

powder / Dark red light brown

solid

[1][4][6]

Boiling Point 391.35°C (estimate) [1][4][6]

Density 1.1077 g/cm³ (estimate) [1][4][6]

Refractive Index 1.5800 (estimate) [1][4][6]

Solubility

Insoluble in water. Soluble in

ethanol, acetone, ethyl

acetate, and chloroform.

Slightly soluble in benzene.

[1][4][6]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB0917184_EN.htm
https://webbook.nist.gov/cgi/inchi?ID=C3651023&Mask=400
https://webbook.nist.gov/cgi/cbook.cgi?ID=3651-02-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0917184.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0917184_EN.htm
https://webbook.nist.gov/cgi/inchi?ID=C3651023&Mask=400
https://webbook.nist.gov/cgi/cbook.cgi?ID=3651-02-3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Naphthalenol_-4-_phenylazo
https://m.chemicalbook.com/ProductChemicalPropertiesCB0917184_EN.htm
https://webbook.nist.gov/cgi/inchi?ID=C3651023&Mask=400
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0917184.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Naphthalenol_-4-_phenylazo
https://webbook.nist.gov/cgi/inchi?ID=C3651023&Mask=400
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0917184.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Naphthalenol_-4-_phenylazo
https://m.chemicalbook.com/ProductChemicalPropertiesCB0917184_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0917184.htm
https://www.chembk.com/en/chem/4-(phenylazo)-1-naphthol
https://www.chembk.com/en/chem/4-(phenylazo)-1-naphthol
https://m.chemicalbook.com/ProductChemicalPropertiesCB0917184_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0917184.htm
https://www.chembk.com/en/chem/4-(phenylazo)-1-naphthol
https://m.chemicalbook.com/ProductChemicalPropertiesCB0917184_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0917184.htm
https://www.chembk.com/en/chem/4-(phenylazo)-1-naphthol
https://m.chemicalbook.com/ProductChemicalPropertiesCB0917184_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0917184.htm
https://www.chembk.com/en/chem/4-(phenylazo)-1-naphthol
https://m.chemicalbook.com/ProductChemicalPropertiesCB0917184_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0917184.htm
https://www.chembk.com/en/chem/4-(phenylazo)-1-naphthol
https://m.chemicalbook.com/ProductChemicalPropertiesCB0917184_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0917184.htm
https://www.chembk.com/en/chem/4-(phenylazo)-1-naphthol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 4-(Phenylazo)-1-naphthol via Azo Coupling
The primary method for synthesizing 4-(Phenylazo)-1-naphthol is through an azo coupling

reaction. This involves the diazotization of aniline to form a phenyl diazonium salt, which then

undergoes an electrophilic substitution with 1-naphthol (α-naphthol).[1][7][8]

Methodology:

Diazotization of Aniline: Aniline is treated with sodium nitrite in an acidic medium (e.g.,

hydrochloric acid) at a low temperature (typically 0-5°C) to form the phenyl diazonium salt.

Maintaining a low temperature is critical to prevent the decomposition of the unstable

diazonium salt.

Coupling Reaction: The resulting cold diazonium salt solution is then slowly added to a

solution of 1-naphthol (α-naphthol) dissolved in an alkaline or neutral medium.[7][8] The

coupling reaction is an electrophilic aromatic substitution, where the diazonium cation acts

as the electrophile and attacks the electron-rich naphthol ring, preferentially at the para

position (C4) relative to the hydroxyl group.[7]

Product Isolation: The resulting azo dye precipitates out of the solution and can be collected

by filtration, washed, and purified, typically through recrystallization.
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Synthesis workflow for 4-(Phenylazo)-1-naphthol.

Applications in Research and Industry
4-(Phenylazo)-1-naphthol has established uses primarily as a colorant and an analytical

reagent.

Dye and Pigment: It is widely used to impart an orange-yellow color to various materials,

including textiles, leather, paper, oils, and paraffin wax.[1][4][6]

Analytical Chemistry: The compound serves as an analytical reagent and indicator for the

detection of certain metal cations, such as aluminum, cobalt, and iron.[6] A structurally

related compound, 4-(4-Nitrophenylazo)-1-naphthol, is noted for its use in the colorimetric

determination of magnesium and other metal ions and as a pH indicator.[9]
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Primary applications of 4-(Phenylazo)-1-naphthol.

Biological Activity and Toxicology
Antifungal Activity
A study investigating the antifungal properties of 4-(Phenylazo)-1-naphthol against Fusarium

oxysporum f. sp. lycopersici (FOL), a pathogen causing wilt disease in tomatoes, found that the

compound did not possess antifungal potential.[8] In fact, across concentrations ranging from

0.78 to 100 mg/mL, it variably enhanced the fungal biomass by 8-28%.[8]

Safety and Handling
While generally considered relatively safe for its intended industrial uses, proper safety

precautions are necessary during handling.[6]

Hazards: The compound may cause skin and eye irritation.[6]

Personal Protective Equipment (PPE): It is recommended to wear appropriate protective

equipment, such as gloves and safety goggles, when handling the substance to avoid direct

contact.[6]

Storage: 4-(Phenylazo)-1-naphthol should be stored in a cool, dry, and well-ventilated

place, away from sources of heat and ignition.[6][10]
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General Hygiene: Standard industrial hygiene practices should be followed, including

washing hands after handling and before eating or drinking.[10]

This guide consolidates key technical information for professionals working with 4-
(Phenylazo)-1-naphthol, providing a foundation for its synthesis, application, and safe

handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1615267?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

